Cas no 102872-15-1 (Quinoline,2,4,7,8-tetramethyl-)
102872-15-1 structure
Product Name:Quinoline,2,4,7,8-tetramethyl-
CAS No:102872-15-1
MF:C13H15N
MW:185.264903306961
CID:125319
PubChem ID:12182070
Update Time:2025-04-18
Quinoline,2,4,7,8-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,2,4,7,8-tetramethyl-
- 2,4,7,8-TETRAMETHYLQUINOLINE
- 2,3-DIMETHYL-3,4-DIHYDRO-2H-QUINOXALINE-1,6-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
- 2,4,7,8-Tetramethyl-chinolin
- 2,4,7,8-tetramethyl-quinoline
- Quinoline,2,4,7,8-tetramethyl
- FT-0609934
- AKOS006273659
- DTXSID60479450
- 102872-15-1
-
- Inchi: 1S/C13H15N/c1-8-5-6-12-9(2)7-10(3)14-13(12)11(8)4/h5-7H,1-4H3
- InChI Key: LHZGWAWYQCKEQZ-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C)=C2C=CC(C)=C(C)C=12
Computed Properties
- Exact Mass: 185.12000
- Monoisotopic Mass: 185.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.46840
Quinoline,2,4,7,8-tetramethyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
102872-15-1 (Quinoline,2,4,7,8-tetramethyl-) Related Products
- 39581-63-0(2,4,5,8-Tetramethylquinoline)
- 2243-90-5(Quinoline,2,6,8-trimethyl-)
- 1721-89-7(2,3-Dimethylquinoline)
- 1463-17-8(2,8-Dimethylquinoline)
- 18441-61-7(Quinoline,2,4,8-trimethyl-)
- 91-55-4(2,3-Dimethylindole)
- 27505-78-8(2,3,7-Trimethylindole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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